Cas no 2190365-72-9 (4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide
• CAS No: 2190365-72-9
• MF: C₁₇H₁₅FN₄O
• MW: 310.325606584549
• CID: 5339184
• Update Time: 2025-10-31

4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-((6-methylpyrimidin-4-yl)methyl)-1H-pyrrole-2-carboxamide
• 4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide

• Inchi： 1S/C17H15FN4O/c1-11-6-15(22-10-21-11)9-20-17(23)16-7-13(8-19-16)12-2-4-14(18)5-3-12/h2-8,10,19H,9H2,1H3,(H,20,23)
• InChI Key： LSQMLEKUEBRUFF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CNC(C(NCC2C=C(C)N=CN=2)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• XLogP3: 2.3
• Topological Polar Surface Area: 70.7

Additional information on 4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide

Introduction to 4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 2190365-72-9)

4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2190365-72-9, belongs to a class of molecules that exhibit promising characteristics for further development into therapeutic agents. The presence of multiple functional groups, including a fluorophenyl moiety and a methylpyrimidin substituent, contributes to its complex chemical profile and makes it a subject of interest for medicinal chemists.

The compound's structure is characterized by a pyrrole core, which is a five-membered heterocyclic aromatic ring containing one nitrogen atom. This core is further modified by the addition of a carboxamide group at the 2-position and a substituted amine group at the 1-position. The amine group is connected to a methylpyrimidin moiety, which itself is linked to a fluorophenyl group. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The structural features of 4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide make it a potential candidate for such applications. Specifically, the fluorophenyl group can enhance binding affinity through hydrophobic interactions, while the pyrrole and pyrimidine rings provide opportunities for hydrogen bonding and other non-covalent interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play essential roles in numerous metabolic pathways. By inhibiting or activating specific enzymes, small molecules can have profound effects on cellular processes. The structural motifs present in 4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide suggest that it may interact with enzymes such as kinases, which are implicated in various diseases including cancer and inflammatory disorders.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The fluorophenyl group in this compound is likely to contribute to these favorable properties, making it an attractive candidate for further investigation. Additionally, the presence of a methylpyrimidine substituent may enhance binding affinity by providing additional interaction points with biological targets.

The pyrrole core of this compound also offers opportunities for further derivatization, allowing chemists to explore new analogs with enhanced biological activity. Pyrrole derivatives have been extensively studied for their potential applications in pharmaceuticals, and modifications to this core structure can lead to compounds with improved efficacy and selectivity. For instance, replacing the carboxamide group with other functional groups such as esters or amides could alter the pharmacological profile of the molecule while maintaining its core scaffold.

In conclusion, 4-(4-fluorophenyl)-N-[(6-methylpyrimidin-4-yl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 2190365-72-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluorophenyl moiety and a methylpyrimidin substituent, make it an attractive scaffold for drug discovery. Further studies are warranted to explore its biological activities and develop novel therapeutic agents based on this structure.